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Compound of Interest

Compound Name: (-)-AmpelopsinA

Cat. No.: B1654844 Get Quote

DISCLAIMER: The compound of interest for this guide is (-)-Ampelopsin A, a resveratrol dimer.

It is crucial to distinguish this from the flavonoid Ampelopsin, which is a common synonym for

Dihydromyricetin (DHM). The physical, chemical, and biological properties of these two

compounds are distinct. This document pertains exclusively to (-)-Ampelopsin A.

Core Physical and Chemical Properties
(-)-Ampelopsin A is a naturally occurring resveratrol dimer found in plants such as Ampelopsis

glandulosa var. hancei and Vitis vinifera.[1] Its chemical structure and properties are

summarized below.
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Property Data

Molecular Formula C₂₈H₂₂O₇[1][2]

Molecular Weight 470.477 g·mol⁻¹[1]

CAS Number
(-)-Ampelopsin A: 280561-81-1[1] (+)-

Ampelopsin A: 130608-11-6[1][2]

IUPAC Name

(1S,8S,9R,16S)-8,16-bis(4-hydroxyphenyl)-15-

oxatetracyclo[8.6.1.0²,⁷.0¹⁴,¹⁷]heptadeca-

2(7),3,5,10(17),11,13-hexaene-4,6,9,12-tetrol[2]

Appearance Data not available in the search results.

Melting Point Data not available in the search results.

Solubility

Data not available in the search results. General

solubility information for flavonoids or resveratrol

dimers suggests potential solubility in organic

solvents like acetone, ethanol, and DMSO, but

specific quantitative data for (-)-Ampelopsin A is

lacking.

Spectroscopic Data

¹H-NMR (300 MHz, acetone-d₆): Resonances at

δ 6.64/6.14 and 6.42/6.21 assigned as meta

protons on two tetra-substituted aromatic rings.

¹³C-NMR (acetone-d₆): Data available in

specialized databases. Mass Spectrum: Data

available confirming the molecular weight.

Experimental Protocols
Isolation and Purification of Ampelopsin A from Vitis
vinifera Stem Bark
The following protocol is based on the methodology described for the isolation of Ampelopsin A

from the stem bark of Vitis vinifera.

a) Extraction:
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Air-dry the stem bark of Vitis vinifera.

Grind the dried material into a coarse powder.

Extract the powdered bark with 80% aqueous ethanol (EtOH) at room temperature.

Filter the extract and concentrate it under reduced pressure to obtain a crude extract.

b) Fractionation:

Suspend the crude EtOH extract in water.

Perform sequential solvent partitioning with n-hexane, chloroform (CHCl₃), ethyl acetate

(EtOAc), and n-butanol (n-BuOH).

Collect each solvent fraction separately.

c) Purification:

Subject the EtOAc-soluble fraction to silica gel column chromatography.

Elute the column with a gradient solvent system of CHCl₃-MeOH (e.g., starting with 20:1 and

gradually increasing polarity).

Monitor the collected fractions by thin-layer chromatography (TLC).

Combine fractions showing similar TLC profiles.

Further purify the combined fractions using preparative high-performance liquid

chromatography (HPLC) to yield pure Ampelopsin A.

d) Structural Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve the purified compound in a

suitable deuterated solvent (e.g., acetone-d₆). Acquire ¹H-NMR and ¹³C-NMR spectra to

elucidate the chemical structure.
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Mass Spectrometry (MS): Analyze the purified compound using mass spectrometry to

determine its molecular weight and confirm the molecular formula.

Biological Activity and Signaling Pathways
(-)-Ampelopsin A has demonstrated neuroprotective effects. Studies have shown its

involvement in modulating key signaling pathways related to neuronal health and cognitive

function.

Modulation of the BDNF/CREB Signaling Pathway
Ampelopsin A has been found to ameliorate cognitive and memory deficits in preclinical

models, partly through the upregulation of the Brain-Derived Neurotrophic Factor (BDNF) and

cAMP response element-binding protein (CREB) signaling cascade in the hippocampus. This

pathway is crucial for neuronal survival, synaptic plasticity, and memory formation.

The proposed mechanism involves Ampelopsin A promoting the expression of CREB, which in

turn enhances the transcription of BDNF. BDNF then binds to its receptor, TrkB, initiating

downstream signaling that supports neuronal function and protects against neurodegeneration.
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Caption: (-)-Ampelopsin A signaling via the BDNF/CREB pathway.

Experimental Workflow for Assessing Neuroprotective
Effects
The following workflow outlines a typical experimental procedure to evaluate the effects of (-)-

Ampelopsin A on a scopolamine-induced dementia model.
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Animal Model
(e.g., C57BL/6 mice)

Induce Amnesia
(Scopolamine i.p. injection)

(-)-Ampelopsin A Administration
(e.g., intraventricular)
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Molecular Analysis
(Western Blot, RT-PCR for

BDNF, CREB, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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ampelopsin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/182999
https://www.benchchem.com/product/b1654844#physical-and-chemical-properties-of-ampelopsin-a
https://www.benchchem.com/product/b1654844#physical-and-chemical-properties-of-ampelopsin-a
https://www.benchchem.com/product/b1654844#physical-and-chemical-properties-of-ampelopsin-a
https://www.benchchem.com/product/b1654844#physical-and-chemical-properties-of-ampelopsin-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1654844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

